Cas no 1363378-13-5 (tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate)

Tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate is a chiral azetidine derivative featuring a bromomethyl substituent at the 2-position, protected by a Boc (tert-butoxycarbonyl) group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and chiral building blocks. The presence of the bromomethyl group enables further functionalization through nucleophilic substitution or cross-coupling reactions, while the Boc group provides stability and facilitates selective deprotection under mild acidic conditions. Its enantiomeric purity makes it valuable for asymmetric synthesis in medicinal chemistry and materials science. The compound is typically handled under inert conditions due to its sensitivity to moisture and light.
tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate structure
1363378-13-5 structure
Product Name:tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate
CAS No:1363378-13-5
MF:C9H16BrNO2
MW:250.132842063904
MDL:MFCD22566237
CID:3164989
PubChem ID:72207590
Update Time:2025-06-15

tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 2-(bromomethyl)azetidine-1-carboxylate
    • (R)-1-BOC-2-(BROMOMETHYL)AZETIDINE
    • tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate
    • SB20257
    • 1-Boc-(2R)-2-(Bromomethyl)azetidine
    • FCH3498778
    • PB31275
    • AK173732
    • 1-Azetidinecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester, (2R)-
    • P13336
    • (R)-tert-Butyl2-(bromomethyl)azetidine-1-carboxylate
    • MFCD22566237
    • AKOS025396141
    • CS-0048650
    • AS-51707
    • 1363378-13-5
    • DTXSID601141170
    • NEC37813
    • MDL: MFCD22566237
    • Inchi: 1S/C9H16BrNO2/c1-9(2,3)13-8(12)11-5-4-7(11)6-10/h7H,4-6H2,1-3H3/t7-/m1/s1
    • InChI Key: YDUBHKXBYBMWRH-SSDOTTSWSA-N
    • SMILES: BrC[C@H]1CCN1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 249.03644g/mol
  • Monoisotopic Mass: 249.03644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 2.1

tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B643763-10mg
(R)-1-Boc-2-(bromomethyl)azetidine
1363378-13-5
10mg
$ 50.00 2022-06-07
TRC
B643763-50mg
(R)-1-Boc-2-(bromomethyl)azetidine
1363378-13-5
50mg
$ 185.00 2022-06-07
TRC
B643763-100mg
(R)-1-Boc-2-(bromomethyl)azetidine
1363378-13-5
100mg
$ 275.00 2022-06-07
Alichem
A449041127-1g
(R)-tert-Butyl 2-(bromomethyl)azetidine-1-carboxylate
1363378-13-5 95%
1g
758.88 USD 2021-06-15
Chemenu
CM284034-1g
(R)-tert-Butyl 2-(bromomethyl)azetidine-1-carboxylate
1363378-13-5 95%
1g
$696 2021-06-09
Chemenu
CM284034-1g
(R)-tert-Butyl 2-(bromomethyl)azetidine-1-carboxylate
1363378-13-5 95%+
1g
$379 2023-03-07
eNovation Chemicals LLC
D552490-500MG
TERT-BUTYL (2R)-2-(BROMOMETHYL)AZETIDINE-1-CARBOXYLATE
1363378-13-5 95%
500mg
$190 2024-07-21
eNovation Chemicals LLC
D552490-1G
TERT-BUTYL (2R)-2-(BROMOMETHYL)AZETIDINE-1-CARBOXYLATE
1363378-13-5 95%
1g
$275 2024-07-21
eNovation Chemicals LLC
D552490-5G
TERT-BUTYL (2R)-2-(BROMOMETHYL)AZETIDINE-1-CARBOXYLATE
1363378-13-5 95%
5g
$830 2024-07-21
eNovation Chemicals LLC
D552490-10G
TERT-BUTYL (2R)-2-(BROMOMETHYL)AZETIDINE-1-CARBOXYLATE
1363378-13-5 95%
10g
$1440 2024-07-21

Additional information on tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate

Recent Advances in the Application of tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate (CAS: 1363378-13-5) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate (CAS: 1363378-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral azetidine derivative serves as a versatile building block in the synthesis of complex bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. Its unique structural features, including the strained four-membered azetidine ring and the reactive bromomethyl group, make it an attractive intermediate for medicinal chemistry applications.

Recent studies have demonstrated the utility of this compound in the synthesis of constrained peptidomimetics and small molecule inhibitors. A 2023 publication in the Journal of Medicinal Chemistry highlighted its application in the development of protease inhibitors, where the azetidine scaffold provided enhanced metabolic stability compared to traditional peptide-based inhibitors. The bromomethyl group at the 2-position allows for efficient functionalization through nucleophilic substitution reactions, enabling rapid diversification of the molecular scaffold.

In the context of drug discovery, researchers at several pharmaceutical companies have incorporated tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate into their lead optimization programs. Its use has been particularly prominent in the development of kinase inhibitors, where the constrained geometry of the azetidine ring helps to optimize binding interactions while maintaining favorable pharmacokinetic properties. The tert-butyloxycarbonyl (Boc) protecting group offers convenient deprotection conditions, facilitating subsequent synthetic manipulations.

Recent synthetic methodology developments have expanded the applications of this compound. A 2024 study published in Organic Letters described an efficient asymmetric synthesis route that improved the overall yield and enantiomeric purity of the target molecule. This advancement has significant implications for large-scale production, addressing previous challenges in obtaining the compound with sufficient optical purity for pharmaceutical applications.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has also emerged as an important research direction. Its structural features make it suitable for incorporation into linker regions of PROTAC molecules, where the azetidine ring can contribute to optimal linker length and rigidity while the bromomethyl group provides a convenient point for conjugation with warhead and E3 ligase-binding moieties.

Ongoing research continues to explore new applications of tert-butyl (2R)-2-(bromomethyl)azetidine-1-carboxylate in medicinal chemistry. Its potential in the development of covalent inhibitors, particularly for challenging targets such as KRAS mutants, represents a promising area of investigation. The compound's unique combination of reactivity and structural constraint positions it as a valuable tool in the medicinal chemist's repertoire for addressing current challenges in drug discovery.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.